Cas no 1806044-24-5 (2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine)
2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine
-
- Inchi: 1S/C7H5BrF3N/c8-2-6-5(9)1-4(3-12-6)7(10)11/h1,3,7H,2H2
- InChI Key: UTBDHGHYMHAFPX-UHFFFAOYSA-N
- SMILES: BrCC1C(=CC(C(F)F)=CN=1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- XLogP3: 2.2
- Topological Polar Surface Area: 12.9
2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023029530-250mg |
2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine |
1806044-24-5 | 97% | 250mg |
$734.40 | 2022-04-01 | |
| Alichem | A023029530-500mg |
2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine |
1806044-24-5 | 97% | 500mg |
$1,058.40 | 2022-04-01 | |
| Alichem | A023029530-1g |
2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine |
1806044-24-5 | 97% | 1g |
$1,696.80 | 2022-04-01 |
2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine
Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine (CAS No. 1806044-24-5)
2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine (CAS No. 1806044-24-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromomethyl and difluoromethyl functionalities, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The combination of these functional groups provides a robust platform for further chemical modifications, making it an attractive starting material for the synthesis of complex molecules with diverse biological activities.
The bromomethyl group in 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine serves as a reactive site for various substitution reactions, enabling the introduction of a wide range of functional groups. This versatility is particularly valuable in the design of prodrugs and targeted drug delivery systems. The difluoromethyl group, on the other hand, contributes to the compound's metabolic stability and bioavailability, which are crucial factors in drug development. Additionally, the fluoropyridine core imparts unique electronic and steric properties that can influence receptor binding and pharmacological activity.
Recent studies have highlighted the potential of 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine in the development of drugs targeting specific diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The bromomethyl group was found to enhance the compound's ability to inhibit viral replication by interfering with key viral enzymes.
In another study, researchers explored the use of 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine as a scaffold for developing anticancer agents. The compound's ability to undergo selective functionalization allowed for the synthesis of derivatives with enhanced cytotoxicity against various cancer cell lines. The difluoromethyl group was shown to improve the metabolic stability and reduce off-target effects, making these derivatives promising candidates for further preclinical evaluation.
The synthetic accessibility of 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine is another factor contributing to its widespread use in research laboratories. Several efficient synthetic routes have been reported, including a one-pot synthesis from readily available starting materials. These methods not only simplify the preparation process but also ensure high yields and purity, which are essential for downstream applications such as high-throughput screening and lead optimization.
In addition to its applications in drug discovery, 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine has also found use in other areas of chemical research. For example, it has been employed as a building block in the synthesis of agrochemicals with improved efficacy and reduced environmental impact. The compound's ability to undergo selective transformations makes it an ideal candidate for developing new pesticides and herbicides that are both effective and safe for use.
The safety profile of 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine is an important consideration in its use as a research tool and potential therapeutic agent. Comprehensive toxicological studies have been conducted to evaluate its safety at various stages of development. These studies have shown that the compound exhibits low toxicity when used under controlled conditions, making it suitable for further exploration in both academic and industrial settings.
In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine (CAS No. 1806044-24-5) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a robust platform for developing novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the field.
1806044-24-5 (2-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)